Flubendazole D3 (methyl D3)

• IUPAC Name: trideuteriomethyl N-[6-(4-fluorobenzoyl)-1H-benzimidazol-2-yl]carbamate
• InChI: InChI=1S/C16H12FN3O3/c1-23-16(22)20-15-18-12-7-4-10(8-13(12)19-15)14(21)9-2-5-11(17)6-3-9/h2-8H,1H3,(H2,18,19,20,22)/i1D3
• InChI Key: CPEUVMUXAHMANV-FIBGUPNXSA-N
• Canonical SMILES: COC(=O)NC1=NC2=C(N1)C=C(C=C2)C(=O)C3=CC=C(C=C3)F
• Isomeric SMILES: [2H]C([2H])([2H])OC(=O)NC1=NC2=C(N1)C=C(C=C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O3
• DSSTOX Substance ID: DTXSID20746832
• Molecular Weight: 316.30 g/mol
• CAS RN: 1173021-08-3

Description

Flubendazole D3, also known as Methyl-d3 [5- (4-fluorobenzoyl)-1H-benzimidazol-2-yl]carbamate, is the deuterium labeled version of Flubendazole. Flubendazole is a safe and efficacious anthelmintic agent, which is widely used for anthelmintic to human, rodents, and ruminants. It is a member of the class of mebendazole in which the benzoyl group is replaced by a p-fluorobenzoyl group.

Synthesis Analysis

Flubendazole D3 may be used as an internal standard for the determination of flubendazole in animal muscle tissues and sludge samples by ultra-high performance liquid chromatography tandem mass spectrometry (UHPLC-MS/MS).

Molecular Structure Analysis

The molecular formula of Flubendazole D3 is C16D3H9FN3O3. The molecular weight is 316.30 g/mol.

Scientific Research Applications

Analytical Standard

. . .

Anti-Tumor Role in Different Types of Cancers

. Many studies have shown that it plays an anti-tumor role in different types of cancers, including:

Breast Cancer: .

Melanoma: .

Prostate Cancer: .

Colorectal Cancer: .

Lung Cancer: .

Retarding Tumor Progression

.

Mechanism of Action

Target of Action

Flubendazole-d3, also known as Flubendazole D3 (methyl D3), primarily targets microtubules and STAT3 . Microtubules are a component of the cytoskeleton, playing a crucial role in maintaining cell shape, enabling cell motility, and most importantly, in cell division . STAT3 is a transcription factor that plays a critical role in many cellular processes such as cell growth and apoptosis .

Mode of Action

Flubendazole-d3 exerts its effects by inhibiting the function of microtubules and STAT3 . It interferes with microtubule dynamics, leading to cell collapse and death . Additionally, it blocks the phosphorylation of STAT3 in a dose- and time-dependent manner, regulating the transcription of STAT3 target genes encoding apoptotic proteins .

Biochemical Pathways

The inhibition of microtubule function and STAT3 by Flubendazole-d3 affects several biochemical pathways. It leads to the upregulation of the p53 signaling pathway , resulting in cell cycle arrest at the G2/M phase . This arrest is followed by caspase-dependent cell death in cells .

Pharmacokinetics

It is known that flubendazole, the non-deuterated form, has good oral bioavailability in animals, ranging from 15% to more than 100% . More research is needed to fully understand the ADME properties of Flubendazole-d3.

Result of Action

The molecular and cellular effects of Flubendazole-d3’s action include significant inhibition of cell proliferation and survival . It induces p53-mediated apoptosis and arrests the cell cycle at the G2/M phase . These effects suggest that Flubendazole-d3 could be a promising agent for use in cancer treatment .

Future Directions

Flubendazole has been found to exert anticancer activities in different types of cancers, including breast cancer, melanoma, prostate cancer, colorectal cancer, and lung cancer. This suggests that Flubendazole D3 could potentially be explored for its anticancer properties in future research.